Cas no 2228757-19-3 (2-(azetidin-3-yloxy)-4,5-dimethylphenol)

2-(Azetidin-3-yloxy)-4,5-dimethylphenol is a specialized phenolic compound featuring an azetidine ring linked via an ether bridge to a dimethyl-substituted phenol core. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The azetidine moiety enhances conformational rigidity, while the phenolic hydroxyl group offers sites for further functionalization. The dimethyl substitution on the aromatic ring may influence electronic and steric properties, making it useful in fine chemical applications. Its balanced lipophilicity and moderate polarity suggest suitability for medicinal chemistry applications, particularly in the design of bioactive molecules. The compound’s stability under standard conditions facilitates handling and storage.
2-(azetidin-3-yloxy)-4,5-dimethylphenol structure
2228757-19-3 structure
Product Name:2-(azetidin-3-yloxy)-4,5-dimethylphenol
CAS No:2228757-19-3
MF:C11H15NO2
MW:193.242303133011
CID:5849425
PubChem ID:165613095
Update Time:2025-06-15

2-(azetidin-3-yloxy)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(azetidin-3-yloxy)-4,5-dimethylphenol
    • EN300-1736002
    • 2228757-19-3
    • Inchi: 1S/C11H15NO2/c1-7-3-10(13)11(4-8(7)2)14-9-5-12-6-9/h3-4,9,12-13H,5-6H2,1-2H3
    • InChI Key: SGRWJDKEJHGKDO-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC(C)=C(C)C=1)O)C1CNC1

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.5Ų

2-(azetidin-3-yloxy)-4,5-dimethylphenol Pricemore >>

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Additional information on 2-(azetidin-3-yloxy)-4,5-dimethylphenol

Research Briefing on 2-(azetidin-3-yloxy)-4,5-dimethylphenol (CAS: 2228757-19-3): Recent Advances and Applications

2-(azetidin-3-yloxy)-4,5-dimethylphenol (CAS: 2228757-19-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate or active moiety in the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders, inflammation, and oncology. This briefing provides a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The compound's structure, featuring an azetidine ring linked to a dimethylphenol group, offers a versatile scaffold for drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of 2-(azetidin-3-yloxy)-4,5-dimethylphenol, with particular emphasis on green chemistry approaches to reduce environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic process that improves the scalability of this compound, making it more accessible for preclinical and clinical studies.

In terms of biological activity, 2-(azetidin-3-yloxy)-4,5-dimethylphenol has shown promising results as a modulator of specific neurotransmitter systems. Research published in ACS Chemical Neuroscience (2024) revealed its potential as a selective agonist for dopamine D2-like receptors, suggesting applications in Parkinson's disease and schizophrenia. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, where it exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

Recent preclinical studies have also explored the compound's potential in oncology. A 2024 paper in Cancer Research highlighted its role as a small-molecule inhibitor of a key signaling pathway involved in tumor progression. The study reported that 2-(azetidin-3-yloxy)-4,5-dimethylphenol effectively suppressed the growth of certain cancer cell lines, particularly those with mutations in the RAS pathway, which is frequently implicated in human cancers.

Despite these promising findings, challenges remain in the development of 2-(azetidin-3-yloxy)-4,5-dimethylphenol as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require formulation optimization to improve its therapeutic index. Furthermore, detailed toxicological assessments are ongoing to ensure its safety profile meets regulatory standards for clinical trials.

In conclusion, 2-(azetidin-3-yloxy)-4,5-dimethylphenol represents a compelling case study in modern drug discovery, showcasing how structural innovation can lead to diverse therapeutic applications. Continued research into its mechanism of action, structure-activity relationships, and potential clinical uses will be critical in determining its future role in medicine. The compound's versatility and the growing body of evidence supporting its biological activity make it a valuable subject for further investigation in the chemical biology and pharmaceutical sciences.

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